Cas no 2138311-85-8 (4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride)

• Product Name: 4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride
• CAS No: 2138311-85-8
• MF: C₇H₁₀F₄O₂S
• MW: 234.211715221405
• CID: 6224472
• PubChem ID: 165460925
• Update Time: 2025-10-12

4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138311-85-8
• EN300-728245
• EN300-28247185
• 2763885-03-4
• (1s,4s)-4-(trifluoromethyl)cyclohexane-1-sulfonyl fluoride
• 4-(trifluoromethyl)cyclohexane-1-sulfonyl fluoride
• 4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride

• Inchi： 1S/C7H10F4O2S/c8-7(9,10)5-1-3-6(4-2-5)14(11,12)13/h5-6H,1-4H2
• InChI Key： BZTFFBRNCINWGF-UHFFFAOYSA-N
• SMILES： S(C1CCC(C(F)(F)F)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 234.03376338g/mol
• Monoisotopic Mass: 234.03376338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride

Comprehensive Overview of 4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride (CAS No. 2138311-85-8)

4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride (CAS No. 2138311-85-8) is a highly specialized fluorinated sulfonyl compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. Its unique structural features, including the trifluoromethyl group and sulfonyl fluoride moiety, make it a valuable building block for the synthesis of diverse functional molecules. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery, catalytic processes, and advanced material development.

The compound's cyclohexane backbone provides a rigid framework that enhances stereochemical control in synthetic pathways, while the sulfonyl fluoride group offers exceptional reactivity for click chemistry and bioconjugation. This dual functionality positions 4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride as a versatile intermediate in the design of protease inhibitors, PET imaging agents, and covalent protein modifiers. Recent studies highlight its utility in fragment-based drug discovery (FBDD), where its ability to form stable interactions with biological targets is particularly advantageous.

In the context of green chemistry trends, this compound's fluorine atoms contribute to improved metabolic stability in pharmaceutical candidates, addressing the growing demand for longer-acting therapeutics. The trifluoromethyl group is known to enhance lipophilicity and membrane permeability, making it a critical feature in CNS drug development. Furthermore, the sulfonyl fluoride functionality aligns with modern covalent drug discovery strategies, which have gained prominence due to their potential for targeting previously "undruggable" proteins.

From a synthetic chemistry perspective, 4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride serves as an excellent precursor for SuFEx (Sulfur Fluoride Exchange) click chemistry, a transformative methodology that has revolutionized bioconjugation and polymer science. Its stability under physiological conditions while remaining reactive toward specific nucleophiles makes it particularly valuable for proteomics research and chemical biology applications. This characteristic has led to its incorporation in activity-based protein profiling (ABPP) studies, where it helps map enzymatic activity in complex biological systems.

The compound's thermal stability and solubility profile have also attracted interest in advanced material science. Researchers are investigating its potential as a monomer for fluorinated polymers with exceptional chemical resistance and low surface energy properties. These materials show promise for applications ranging from water-repellent coatings to gas separation membranes, addressing current industrial needs for more durable and efficient materials.

Quality control and analytical characterization of 4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride typically involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various storage conditions is frequently discussed in technical forums, with recommendations for anhydrous environments to maintain optimal reactivity. These analytical considerations are crucial for researchers seeking reproducible results in their synthetic applications.

As the pharmaceutical industry continues to explore fluorinated compounds for their unique properties, 4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride stands out as a particularly interesting case study. Its combination of structural features addresses multiple contemporary challenges in drug development, including improving oral bioavailability and target selectivity. The compound's growing presence in patent literature suggests expanding commercial applications, particularly in the development of kinase inhibitors and other targeted therapies.

Looking forward, the scientific community anticipates broader adoption of 4-(Trifluoromethyl)cyclohexane-1-sulfonyl fluoride in both academic and industrial settings. Its compatibility with modern high-throughput screening platforms and automated synthesis systems positions it well for future drug discovery campaigns. Additionally, its potential in creating smart materials with stimuli-responsive properties represents an exciting frontier for interdisciplinary research combining chemistry, biology, and materials engineering.